
In-Depth Technical Guide on the Safe Handling
of Dibutyldodecylamine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Dibutyldodecylamine

Cat. No.: B15483256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Dibutyldodecylamine. The information is compiled from various safety data

sheets and toxicological databases for Dibutyldodecylamine and structurally similar long-

chain amines. Due to the limited availability of data for this specific compound, information from

related chemicals is used to provide a thorough safety profile. All quantitative data is presented

in structured tables, and detailed experimental protocols for key safety assessments are

outlined.

Quantitative Safety and Physical Data
The following tables summarize the key quantitative data for Dibutyldodecylamine and related

compounds. This information is crucial for a proper risk assessment in a laboratory or

manufacturing setting.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C20H43N -

Molecular Weight 297.57 g/mol -

Appearance Colorless to yellow liquid [1]

Odor Amine-like [2]

Melting Point 14 - 16 °C / 57.2 - 60.8 °F [1]

Boiling Point
220 - 228 °C / 428 - 442.4 °F

@ 0.03mmHg
[1]

Flash Point 190 °C / 374 °F [1]

Density 0.806 g/mL at 25 °C [3][4]

Vapor Pressure No data available -

Solubility in Water Insoluble [5][6]

logP (Octanol/Water Partition

Coefficient)

No specific data available, but

expected to be high due to the

long alkyl chains. For

Dibutylamine, log Pow is 2.1.

[7]

-

Table 2: Toxicological Data

No specific LD50 or LC50 data for Dibutyldodecylamine was found. The following data is for

related amines and should be used as an estimate of potential toxicity.
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Test Species Route Value Source

LD50

(Dibutylamine)
Rat Oral 360 mg/kg [8]

LD50

(Dodecylamine)
Rat Ingestion

May be fatal or

cause serious

damage if less

than 150g is

ingested.

[9]

Hazard Identification and Precautionary Measures
Dibutyldodecylamine is classified as a hazardous chemical. The primary hazards are:

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[7][10]

Serious Eye Damage/Irritation: Causes serious eye damage.[7][10]

Acute Toxicity: May be harmful if swallowed or in contact with skin.[10]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[3]

Precautionary Statements:

Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.

[7][10] Wash skin thoroughly after handling.[7] Avoid release to the environment.[3]

Response:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[11]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][11]

If swallowed: Rinse mouth. Do NOT induce vomiting.[11]
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Immediately call a POISON CENTER or doctor/physician.[10]

Storage: Store locked up in a well-ventilated place. Keep container tightly closed.[1][11]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols for Safety Assessment
The following are summaries of the OECD guidelines for key toxicological endpoints relevant to

Dibutyldodecylamine.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This test guideline describes a procedure for the assessment of the potential of a substance to

cause skin irritation or corrosion.

Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used.

Test Substance Application: 0.5 mL of the liquid test substance is applied to a small area

(approximately 6 cm²) of shaved skin on the back of the rabbit. The site is then covered with

a gauze patch and a semi-occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the dressing is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch

removal.

Scoring: The severity of the skin reactions is scored on a scale of 0 to 4.

Classification: Based on the scores, the substance is classified as corrosive, irritant, or non-

irritant.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This test guideline describes a procedure for the assessment of the potential of a substance to

cause eye irritation or corrosion.
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Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used.

Test Substance Application: 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iris lesions, and

conjunctival redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of the eye reactions is scored using a standardized system.

Classification: Based on the scores and the reversibility of the effects, the substance is

classified as causing serious eye damage, eye irritation, or not irritating to the eyes.

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling of Dibutyldodecylamine
and emergency response procedures.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Use in Experiment

Collect Waste in a Labeled, Sealed Container

Dispose of Waste via Approved Chemical Waste Program

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


action_node Exposure Occurs

Skin Contact?

Eye Contact?

No

Remove Contaminated Clothing

Yes

Inhalation?

No

Rinse Eyes with Water for 15 min

Yes

Ingestion?

No

Move to Fresh Air

Yes

Rinse Mouth, Do NOT Induce Vomiting

Yes

Rinse Skin with Water for 15 min

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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